Indium(Iii) Phosphate

Specification

• CAS No.: 14693-82-4
• Molecular Formula: InPO4; InO4P
• Molecular Weight: 209.79 g/mol
• IUPAC Name: indium(3+);phosphate
• Standard InChI: InChI=1S/In.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+3;/p-3
• Standard InChI Key: UJXZVRRCKFUQKG-UHFFFAOYSA-K
• SMILES: [O-]P(=O)([O-])[O-].[In+3]
• Canonical SMILES: [O-]P(=O)([O-])[O-].[In+3]

Introduction

Physical and Chemical Properties

Indium(III) Phosphate possesses a distinct set of physical and chemical properties that define its behavior and potential utility. These properties are summarized in Table 1 below:
Table 1: Physical and Chemical Properties of Indium(III) Phosphate

Property	Value
Common Name	Indium(III) Phosphate
CAS Number	14693-82-4
Molecular Formula	InO₄P
Molecular Weight	209.78900 g/mol
Density	4.9 g/cm³
Appearance	White orthorhombic crystals
Water Solubility	Insoluble in H₂O
Boiling Point	Not available
Melting Point	Not available
Exact Mass	209.85700
PSA	96.06000
LogP	0.38600
The compound's relatively high density of 4.9 g/cm³ is characteristic of many indium-containing materials. Its insolubility in water is an important property that influences its processing, applications, and environmental behavior. The orthorhombic crystal structure suggests an ordered arrangement of atoms that contributes to its stability and physical properties.

Structural Characteristics

Crystal Structure

Indium(III) Phosphate exhibits an orthorhombic crystal structure, which is characterized by a rectangular prism with unequal edges. This structural arrangement influences the compound's physical properties, including its density and appearance. The orthorhombic structure represents one of the seven fundamental crystal systems and is defined by three mutually perpendicular axes of different lengths.
In related indium phosphate structures, researchers have synthesized compounds with more complex structural features. For example, a three-dimensional indium phosphate with 16-membered one-dimensional channels has been prepared using hydrothermal methods. This particular structure incorporates InO₄F₂ octahedral units along with PO₄ and PO₃(OH) tetrahedral units, resulting in a three-dimensional framework with significant channel structures.

Comparative Analysis with Other Indium Compounds

Chemical Reactivity

While specific reactivity data for Indium(III) Phosphate is limited in the available research, comparisons with other indium compounds can provide some context. Indium compounds generally exhibit chemical behaviors influenced by the indium(III) oxidation state, which is the most stable for this element. Unlike indium sulfate and indium chloride, which show significant water solubility, Indium(III) Phosphate is notably insoluble in water.
This insolubility represents an important distinction that affects its chemical reactivity and potential applications. Water-insoluble compounds typically exhibit different reactivity patterns compared to their soluble counterparts, particularly in aqueous environments. This property may make Indium(III) Phosphate suitable for applications where stability in aqueous media is required.